5-(3-Carboxypropoxy)pentanoic acid

• CAS No.: 4188-62-9
• Molecular Formula: C9H16O5
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 5-(3-carboxypropoxy)pentanoic acid
• InChI: InChI=1S/C9H16O5/c10-8(11)4-1-2-6-14-7-3-5-9(12)13/h1-7H2,(H,10,11)(H,12,13)
• InChI Key: WMXNDBRYPCXXCH-UHFFFAOYSA-N
• Canonical SMILES: C(CCOCCCC(=O)O)CC(=O)O

Description

5-(3-Carboxypropoxy)pentanoic acid is a carboxylic acid derivative featuring a pentanoic acid backbone substituted with a 3-carboxypropoxy group. Carboxylic acid-functionalized compounds are widely studied for their roles in material science, pharmaceuticals, and organic synthesis due to their reactivity and ability to form stable conjugates .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Applications/Findings	References
5-(Triethoxysilyl)pentanoic acid	C11H24O5Si	264.39	Triethoxysilyl, carboxylic acid	Modifies silica particles without altering morphology (up to 35 mol%)
5-[N-(1'-Phenylcyclohexyl)amino]pentanoic acid	C17H24N2O2	288.39	Arylcyclohexylamino, carboxylic acid	Mimics PCP receptor binding; correlates with pharmacological assays
5-[(3-Carboxypropyl)amino]-5-oxo-pentanoic acid (γ-glutamyl GABA)	C9H14N2O5	230.22	Amino, carboxypropyl, oxo	Neurotransmitter-related applications (e.g., GABA analog)
5-(3-Chlorophenoxy)pentanoic acid	C11H13ClO3	228.68	Chlorophenoxy, carboxylic acid	Intermediate in organic synthesis
Loxiglumide (CR 1505)	C20H25Cl2N3O4	442.34	Dichlorobenzoylamino, methoxypropyl	Cholecystokinin antagonist; prevents experimental pancreatitis (ED50: 9–80 µmol/kg)

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: Compounds like 5-(3-chlorophenoxy)pentanoic acid (electron-withdrawing Cl) exhibit different reactivity compared to 5-(triethoxysilyl)pentanoic acid (electron-donating silyl group). The former may enhance acidity, while the latter improves silica compatibility .
• Pharmacological Activity: Arylcyclohexylamino and dichlorobenzoylamino substitutions (e.g., in compounds and ) are critical for receptor binding, suggesting that the carboxypropoxy group in 5-(3-Carboxypropoxy)pentanoic acid could modulate bioactivity if similarly positioned.

Stability and Reactivity

• Incompatibility with Oxidizers: Carboxylic acid derivatives like 5-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid decompose under strong oxidizers, releasing NOx, CO2, and CO . This suggests that 5-(3-Carboxypropoxy)pentanoic acid may share similar instability under oxidative conditions.
• Thermal Stability: Limited data exists, but silica-modified carboxylic acids (e.g., ) show stability up to 35 mol% functionalization, beyond which particle formation fails.

Notable Trends:

• Drug Development: Amino and aryl substitutions in pentanoic acid derivatives (e.g., ) highlight the scaffold’s versatility in targeting biological receptors.